Cas no 1223926-39-3 (4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine)

• Product Name: 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine
• CAS No: 1223926-39-3
• MF: C₂₄H₂₅N₃S
• MW: 387.540404081345
• CID: 5394800
• Update Time: 2025-07-10

4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-[(2,5-dimethylphenyl)methylsulfanyl]-2-(4-propan-2-ylphenyl)pyrazolo[1,5-a]pyrazine
• 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C24H25N3S/c1-16(2)19-7-9-20(10-8-19)22-14-23-24(25-11-12-27(23)26-22)28-15-21-13-17(3)5-6-18(21)4/h5-14,16H,15H2,1-4H3
• InChI Key： LZQNPTJAOGWSGS-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(C(C)C)C=C3)=NN1C=CN=C2SCC1=CC(C)=CC=C1C

Additional information on 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine

Introduction to 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine (CAS No. 1223926-39-3)

4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine, with the CAS number 1223926-39-3, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmaceutical sciences. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities and pharmacological properties.

The molecular structure of 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine is characterized by a central pyrazolopyrazine core, substituted with a sulfanyl group and aromatic rings. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In the realm of medicinal chemistry, 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine has been investigated for its potential therapeutic effects. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant inhibitory activity against certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Beyond its potential as a therapeutic agent, 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine has also been explored for its use in materials science. Its unique electronic properties make it a promising candidate for the development of organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research in this area has shown that the compound can enhance the efficiency and stability of these devices due to its favorable energy levels and charge transport characteristics.

The synthesis of 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the coupling of a substituted pyrazole with a sulfide precursor followed by cyclization to form the final product. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the overall cost and ecological impact of production.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. It is also important to store it in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.

The future prospects for 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-[4-(propan-2-yl)phenyl]pyrazolo[1,5-a]pyrazine are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for various applications. Collaborative efforts between academic institutions and industry partners are expected to drive innovation and bring this compound closer to practical use in medicine and technology.